Cas no 137076-54-1 (DOTA-tri(t-butyl ester))

• Product Name: DOTA-tri(t-butyl ester)
• CAS No: 137076-54-1
• MF: C₂₈H₅₂N₄O₈
• MW: 572.734488487244
• MDL: MFCD02259697
• CID: 830374
• PubChem ID: 87561242
• Update Time: 2025-09-20

DOTA-tri(t-butyl ester) Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10-Tetraazacyclododecane-1,4,7-tris-tert-butyl acetate-10-acetic acid
• Tri-tert-butyl 1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetraacetate
• 2-[4,7,10-tris[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]-1,4,7,10-tetrazacyclododec-1-yl]acetic acid
• 4,7,10-Tri-(t-butyloxycarbonylmethyl)-1,4,7,10-tetraazacyclododecan-1-yl-acetic acid
• TRI-TERT-BUTYL 1 4 7 10-TETRAAZACYCLODOD
• TRI-TERT-BUTYL 1,4,7,10-TETRAAZACYCLODODECANE-TETRAACETATE
• 1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetraacetic Acid Tri-tert-butyl Ester
• 1,4,7-tri-Boc-10-(carboxymethyl)-1,4,7,10-tetraazacyclododecane
• 2-(4,7,10-TRIS(2-TERT-BUTOXY-2-OXOETHYL)-1,4,7,10-TETRAAZACYCLODODECAN-1-YL)ACETIC ACID
• DOTA-(t-butyl ester)3-CO2H
• DOTA-Tris(Tbu ester)
• DOTA-tris-tert-but
• DOTA-tri-tert-butyl-ester
• TPC-M011
• DOTA-tri(t-butyl ester)
• C28H52N4O8
• CVY7P26TWY
• BCP08918
• 2-(4,7,10-tris(2-t-butoxy-2-oxoethyl)-1,4,7,10-tetraazacyclododecan-1-yl)acetic acid
• {4,7,10-TRIS[2-(TERT-BUTOXY)-2-OXOETHYL]-1,4,7,10-TETRAAZACYCLODODECAN-1-YL}ACETIC ACID
• SCHEMBL1041478
• CS-0085511
• DTXSID90469329
• DOTA(OtBu) hydrobromide salt
• Tri-tert-butyl 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetate, >=95.0% (CHN)
• HY-W034551
• 2-(4,7,10-Tris(2-(tert-butoxy)-2-oxoethyl)-1,4,7,10-tetraazacyclododecan-1-yl)acetic acid
• [4,7,10-Tris(2-tert-butoxy-2-oxoethyl)-1,4,7,10-tetraazacyclododecan-1-yl]acetic acid
• 2-(4,7,10-Tris(2-(tert-butoxy)-2-oxoethyl)-1,4,7,10-tetraazacyclododecan-1-yl)aceticacid
• BP-23988
• DOTA-tris (t-Bu ester) (~90%)
• DOTA-tri-t-Bu-ester
• T2642
• AKOS015893988
• MFCD02259697
• Tri-tert-Bu-DOTA
• 1,4,7,10-Tetraazacyclododecane-1,4,7,10-tetraacetic acid, 1,4,7-tris(1,1-dimethylethyl) ester
• 2-{4,7,10-tris[2-(tert-butoxy)-2-oxoethyl]-1,4,7,10-tetraazacyclododecan-1-yl}acetic acid
• DOTA(OtBu)3
• DS-11439
• DOTA(OBu-t)3
• FT-0728089
• 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid, tris(1,1-dimethylethyl) ester
• SY053512
• 137076-54-1
• J-006958
• RVUXZXMKYMSWOM-UHFFFAOYSA-N
• DOTA-tris(t-Bu)ester

• MDL： MFCD02259697
• Inchi： 1S/C28H52N4O8/c1-26(2,3)38-23(35)19-30-12-10-29(18-22(33)34)11-13-31(20-24(36)39-27(4,5)6)15-17-32(16-14-30)21-25(37)40-28(7,8)9/h10-21H2,1-9H3,(H,33,34)
• InChI Key： RVUXZXMKYMSWOM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(CN1CCN(CC(=O)OC(C)(C)C)CCN(CC(=O)O)CCN(CC(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Exact Mass: 572.37900
• Monoisotopic Mass: 572.37851463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 40
• Rotatable Bond Count: 14
• Complexity: 799
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.079
• Melting Point: 129-131℃
• Boiling Point: 632.127°C at 760 mmHg
• PSA: 129.16000
• LogP: 1.06930

DOTA-tri(t-butyl ester) Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26
• Storage Condition：0-10°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds